2-(4-fluorophenoxy)-N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)acetamide
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Description
2-(4-fluorophenoxy)-N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)acetamide is a useful research compound. Its molecular formula is C17H18FN3O4S and its molecular weight is 379.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Applications
Compounds with related structures have been synthesized and evaluated for their potential in anticancer and antimicrobial activities. For instance, derivatives of imidazothiadiazole have shown cytotoxic activities against various cancer cell lines, indicating their potential as anticancer agents (Sraa Abu-Melha, 2021). Additionally, fluorine-containing thiadiazolotriazinones have been investigated as antibacterial agents, highlighting the role of fluorine and other halogens in enhancing biological activity (B. S. Holla, K. Bhat, N. S. Shetty, 2003).
Anticancer and Anti-inflammatory Activity
Research has also focused on compounds with anti-inflammatory properties, further illustrating the therapeutic potential of fluorophenyl and thiadiazole derivatives. For example, novel N-(3-chloro-4-fluorophenyl) acetamide derivatives have been synthesized, demonstrating significant anti-inflammatory activity (K. Sunder, Jayapal Maleraju, 2013). Such studies underscore the importance of structural modifications in enhancing biological efficacy.
Molecular Docking and Photovoltaic Efficiency
The applications extend beyond biological activity to include computational studies and material science applications. Quantum mechanical and molecular docking studies have been conducted on benzothiazolinone acetamide analogs, providing insights into ligand-protein interactions and the potential for photovoltaic efficiency (Y. Mary, Gozde Yalcin, Y. Mary, K. S. Resmi, Renjith Thomas, T. Önkol, E. Kasap, I. Yildiz, 2020). These studies highlight the multifaceted applications of such compounds, from drug design to renewable energy technologies.
properties
IUPAC Name |
2-(4-fluorophenoxy)-N-(1,3,6-trimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FN3O4S/c1-11-8-15-16(21(3)26(23,24)20(15)2)9-14(11)19-17(22)10-25-13-6-4-12(18)5-7-13/h4-9H,10H2,1-3H3,(H,19,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBHASHNXKUOHOW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1NC(=O)COC3=CC=C(C=C3)F)N(S(=O)(=O)N2C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FN3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.